![molecular formula C30H24CrN6+2 B099936 Tris(2,2'-bipyridyl)chromium(II) CAS No. 17632-84-7](/img/structure/B99936.png)
Tris(2,2'-bipyridyl)chromium(II)
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Tris(2,2'-bipyridyl)chromium(II), commonly known as Cr(bpy)3, is a coordination complex of chromium with three bipyridine ligands. It has been extensively studied for its unique electronic and optical properties, as well as its potential applications in various fields of scientific research.
Mechanism of Action
The mechanism of action of Cr(bpy)3 is not fully understood, but it is believed to involve the transfer of electrons from the excited state of the complex to other molecules or surfaces. This can lead to various chemical reactions, such as the reduction of oxygen to water in the presence of light.
Biochemical and Physiological Effects:
Cr(bpy)3 has been shown to have various biochemical and physiological effects, including antioxidant activity and anti-inflammatory properties. It has also been studied for its potential use in cancer therapy, as it can induce apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using Cr(bpy)3 in lab experiments is its unique electronic and optical properties, which make it useful for a variety of applications. However, its synthesis can be challenging and time-consuming, and it may not be suitable for certain experiments due to its potential toxicity.
Future Directions
There are many potential future directions for research on Cr(bpy)3, including its use in the development of new materials for energy storage and conversion, as well as its potential applications in medicine and biotechnology. Further studies are needed to fully understand its mechanism of action and to explore its potential uses in various fields of scientific research.
Synthesis Methods
Cr(bpy)3 can be synthesized through a variety of methods, including chemical reduction, electrochemical synthesis, and photochemical synthesis. One commonly used method involves the reduction of chromium(III) chloride with sodium borohydride in the presence of bipyridine ligands.
Scientific Research Applications
Cr(bpy)3 has been widely studied for its potential applications in various fields of scientific research, including electrochemistry, photochemistry, and catalysis. It has been used as a sensitizer in dye-sensitized solar cells, as well as a catalyst in various organic transformations.
properties
CAS RN |
17632-84-7 |
---|---|
Product Name |
Tris(2,2'-bipyridyl)chromium(II) |
Molecular Formula |
C30H24CrN6+2 |
Molecular Weight |
520.5 g/mol |
IUPAC Name |
chromium(2+);2-pyridin-2-ylpyridine |
InChI |
InChI=1S/3C10H8N2.Cr/c3*1-3-7-11-9(5-1)10-6-2-4-8-12-10;/h3*1-8H;/q;;;+2 |
InChI Key |
DKLDNRKSVNPCKM-UHFFFAOYSA-N |
SMILES |
C1=CC=NC(=C1)C2=CC=CC=N2.C1=CC=NC(=C1)C2=CC=CC=N2.C1=CC=NC(=C1)C2=CC=CC=N2.[Cr+2] |
Canonical SMILES |
C1=CC=NC(=C1)C2=CC=CC=N2.C1=CC=NC(=C1)C2=CC=CC=N2.C1=CC=NC(=C1)C2=CC=CC=N2.[Cr+2] |
Other CAS RN |
17632-84-7 |
synonyms |
Cr(bpy)3 tris(2,2'-bipyridyl)chromium(II) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.